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Compound of Interest

Compound Name: Manganese(III) oxide

Cat. No.: B075816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the safe handling, storage,

and use of manganese(III) oxide (Mn₂O₃) powder in a laboratory setting. These guidelines are

intended to minimize risks and ensure the integrity of the material for research, development,

and drug discovery applications.

Physical and Chemical Properties
Manganese(III) oxide is a black or brownish powder with the following key properties:
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Property Value Citations

CAS Number 1317-34-6 [1]

Molecular Formula Mn₂O₃ [2]

Molecular Weight 157.87 g/mol [2]

Appearance
Black, lustrous powder,

sometimes with a brown tinge.
[2]

Density 4.5 g/mL at 25°C [2][3]

Melting Point 1080°C (decomposes) [2][3][4]

Solubility

Soluble in cold hydrochloric

acid and ammonium chloride.

Insoluble in water, alcohol,

acetone, and hot sulfuric acid.

Decomposes in nitric acid.

[2][4]

Safety and Handling Protocols
Manganese(III) oxide powder can pose health risks if not handled correctly. Chronic exposure

to manganese dust may lead to a neurological syndrome known as manganism, with

symptoms resembling Parkinson's disease.[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling

manganese(III) oxide powder. The following PPE is mandatory:
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PPE Category Specification Citations

Eye Protection
Tightly fitting safety goggles or

a face shield.
[5]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).
[1]

Respiratory Protection

An N95-rated respirator is

recommended for handling

small quantities in a well-

ventilated area. For tasks with

a higher risk of dust

generation, a full-face

respirator with a P100 filter is

advised.

[6]

Body Protection

A lab coat or chemical-

resistant suit should be worn to

prevent skin contact.

[1]

Engineering Controls
To minimize inhalation exposure, the following engineering controls should be in place:

Ventilation: Always handle manganese(III) oxide powder in a well-ventilated area, preferably

within a certified chemical fume hood.[1]

Containment: For procedures with a high potential for aerosolization, such as sonication or

vigorous mixing, use of a glove box is recommended.

General Handling Procedures
Avoid the formation and inhalation of dust.[5]

Use non-sparking tools to prevent ignition sources.

Wash hands thoroughly after handling, even if gloves were worn.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA87791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/662-Manganese%20Oxide%20Mn2O3
https://www.samaterials.es/tds//1697120257-1582-nano-manganese-oxide-powder-sds.pdf
https://www.espimetals.com/index.php/msds/662-Manganese%20Oxide%20Mn2O3
https://www.benchchem.com/product/b075816?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/662-Manganese%20Oxide%20Mn2O3
https://www.fishersci.com/store/msds?partNumber=AA87791&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/662-Manganese%20Oxide%20Mn2O3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke in areas where manganese(III) oxide is handled.[1]

Spill and Waste Disposal
Spills: In the event of a spill, evacuate the area and prevent dust from becoming airborne.

Use a HEPA-filtered vacuum for cleanup. Do not use compressed air.[7] Place the collected

material in a sealed, labeled container for disposal.

Waste Disposal: Dispose of manganese(III) oxide waste and contaminated materials in

accordance with local, state, and federal regulations. Do not dispose of in regular trash or

down the drain.[5]

Storage Protocols
Proper storage is crucial to maintain the stability and purity of manganese(III) oxide powder.

Storage Parameter Recommendation Citations

Container

Store in a tightly sealed,

properly labeled container.

Suitable materials include

glass or high-density

polyethylene.

[1][7]

Environment
Store in a cool, dry, and well-

ventilated area.
[1][5]

Incompatible Materials
Store away from strong acids

and oxidizing agents.
[1][5]

Temperature
Ambient room temperature is

generally acceptable.[4]

Exposure Limits
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Regulatory Body Exposure Limit Notes Citations

OSHA (PEL) 5 mg/m³

Ceiling limit for

manganese

compounds.

[7][8]

ACGIH (TLV) 0.02 mg/m³

Time-weighted

average (TWA) for the

respirable fraction.

[1][8][9]

NIOSH (REL) 1 mg/m³
TWA for an 8-hour

workday.
[5]

Experimental Protocols
Manganese(III) oxide is utilized in various research applications, including catalysis and the

synthesis of nanomaterials for drug delivery.[10][11]

Protocol for Hydrothermal Synthesis of Manganese
Oxide Nanoparticles
This protocol is adapted from a method for synthesizing manganese oxide nanoparticles for

potential use in biomedical applications.[10]

Materials:

Manganese(II) sulfate monohydrate (MnSO₄·H₂O)

Potassium permanganate (KMnO₄)

Deionized water

Absolute ethanol

Teflon-lined stainless steel autoclave

Procedure:
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In a fume hood, dissolve 8 mmol of MnSO₄·H₂O and 8 mmol of KMnO₄ in 40 mL of deionized

water with constant stirring.

Transfer the resulting solution to a 50 mL Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it to 90°C for 6 hours in a laboratory oven.

Allow the autoclave to cool to room temperature.

Collect the precipitate by filtration.

Wash the product several times with deionized water and absolute ethanol.

Dry the resulting manganese oxide nanoparticles in an oven at 80°C.

For crystalline Mn₂O₃, the product can be calcined at 600°C for 6 hours in a furnace.[10]

Protocol for Sol-Gel Synthesis of Manganese(III) Oxide
Nanoparticles
This protocol is based on a sol-gel method for producing nanoporous manganese oxide.[12]

Materials:

Manganese(II) nitrate tetrahydrate (Mn(NO₃)₂·4H₂O)

Ethylene glycol

Procedure:

In a fume hood, dissolve 25 g of Mn(NO₃)₂·4H₂O in 100 mL of ethylene glycol with stirring.

Heat the solution to 80°C while continuing to stir until a thick gel forms.

Increase the temperature to 100°C to allow the gel to slowly combust into a fine powder.

Transfer the powder to a furnace and sinter at 700°C for 4 hours to obtain crystalline Mn₂O₃.

[12]
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Visualizations
Safe Handling Workflow for Manganese(III) Oxide Powder

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Respirator, Lab Coat)

Prepare Work Area
(Fume Hood, Spill Kit Ready)

Weighing and Transfer
(Minimize Dust Generation)

Experimental Use
(e.g., Synthesis)

Decontaminate Work Surfaces

Segregate and Label Waste

Dispose of Waste
(Follow Institutional Protocols)

Remove PPE and Wash Hands

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b075816?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of manganese(III) oxide powder.

Caption: Materials incompatible with manganese(III) oxide.
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Click to download full resolution via product page

Caption: Experimental workflow for hydrothermal synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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